Cas no 2555-22-8 (7-methoxy-3-phenyl-2H-chromen-2-one)
2555-22-8 structure
Product Name:7-methoxy-3-phenyl-2H-chromen-2-one
CAS No:2555-22-8
MF:C16H12O3
MW:252.264684677124
CID:1426574
PubChem ID:688967
Update Time:2025-04-20
7-methoxy-3-phenyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-methoxy-3-phenyl-2H-chromen-2-one
- 7-Methoxy-3-phenyl-2H-1-benzopyran-2-one
- T66 BOVJ DR&
- IO1 [WLN]
- SR-01000017848
- AKOS002255250
- SCHEMBL4358139
- HMS2939P18
- SMR000641305
- F1862-0046
- SR-01000017848-1
- AB00859340-06
- 2H-1-Benzopyran-2-one, 7-methoxy-3-phenyl-
- DTXSID001311377
- NCGC00317841-01
- 3-(4-phenyl)-7-methoxycoumarin
- STL033566
- AE-848/33849032
- 2555-22-8
- 7-methoxy-3-phenylcoumarin
- 7-methoxy-3-phenylchromen-2-one
- WBYGYFJKFKFGLR-UHFFFAOYSA-N
- MLS001167016
- CHEMBL1381354
-
- Inchi： 1S/C16H12O3/c1-18-13-8-7-12-9-14(11-5-3-2-4-6-11)16(17)19-15(12)10-13/h2-10H,1H3
- InChI Key： WBYGYFJKFKFGLR-UHFFFAOYSA-N
- SMILES： O1C(C(C2C=CC=CC=2)=CC2C=CC(=CC1=2)OC)=O
Computed Properties
- Exact Mass: 252.07866
- Monoisotopic Mass: 252.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 440°C at 760 mmHg
- Flash Point: 188°C
- Refractive Index: 1.614
- PSA: 35.53
7-methoxy-3-phenyl-2H-chromen-2-one Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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